Cas no 946317-79-9 (2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• CAS No: 946317-79-9
• MF: C₂₂H₁₉ClN₂O₄
• MW: 410.850264787674
• CID: 5517143
• Update Time: 2025-06-09

2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]acetamide
• 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

• Inchi： 1S/C22H19ClN2O4/c23-16-5-8-18(9-6-16)29-14-21(26)24-17-7-10-19-15(13-17)3-1-11-25(19)22(27)20-4-2-12-28-20/h2,4-10,12-13H,1,3,11,14H2,(H,24,26)
• InChI Key： ZNEITXCALPVHAD-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Professional Introduction to 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No. 946317-79-9)

2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 946317-79-9, represents a confluence of heterocyclic chemistry and pharmacological innovation. Its molecular architecture incorporates key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The core structure of this compound features a tetrahydroquinoline scaffold, which is a well-documented motif in medicinal chemistry for its potential biological activity. Specifically, the presence of a furan-2-carbonyl group at the N1 position and an acetamide moiety at the C6 position of the tetrahydroquinoline ring contributes to its complex reactivity and binding affinity. The 4-chlorophenoxy substituent at the C2 position introduces a halogenated aromatic ring, which is often employed in drug design to enhance metabolic stability and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide has emerged as a subject of interest due to its potential applications in addressing various therapeutic challenges. Studies have begun to explore its pharmacokinetic profile and interaction with biological targets, suggesting that it may exhibit desirable properties for drug development.

The tetrahydroquinoline moiety is particularly noteworthy for its role as a bioisostere of indole and benzodiazepine structures, which are known for their wide range of biological activities. The incorporation of the furan-2-carbonyl group not only enhances the structural complexity but also introduces additional functional sites for chemical modification. This dual functionality makes the compound a versatile tool for medicinal chemists seeking to develop new drug candidates.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of reactive sites such as the amide bond and the ester group provides opportunities for further derivatization. Researchers have been exploring various synthetic pathways to modify this compound, aiming to optimize its pharmacological properties and improve its suitability for therapeutic applications.

The use of computational methods has also played a crucial role in understanding the behavior of 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide. Molecular modeling studies have helped to elucidate its binding interactions with potential target proteins, providing valuable insights into its mechanism of action. These studies have revealed that the compound may interact with multiple binding sites on biological targets, suggesting that it could have broad-spectrum activity.

In addition to its structural features, the compound's physicochemical properties have been thoroughly investigated. Its solubility profile, stability under various conditions, and metabolic fate are critical factors that determine its feasibility as a drug candidate. Preliminary studies have shown that this compound exhibits reasonable solubility in both water and organic solvents, which is advantageous for formulation development.

The synthesis of 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the furan moiety through condensation reactions with appropriate precursors is a key step in constructing the tetrahydroquinoline core. Subsequent functionalization with the 4-chlorophenoxy group and the acetamide moiety further refines the molecular structure.

The pharmacological evaluation of this compound has begun to yield promising results. Initial in vitro studies have demonstrated that it exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. These findings have sparked interest in further investigating its potential therapeutic applications. Researchers are particularly keen on exploring its efficacy in models of neurological disorders and inflammatory conditions.

The integration of modern biotechnological approaches has also enhanced our understanding of how this compound interacts with biological systems. Techniques such as high-throughput screening (HTS) have been employed to identify potential biological activities more rapidly than traditional methods. These approaches have facilitated the discovery of new lead compounds derived from 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide.

The future prospects for this compound are promising as ongoing research continues to uncover new aspects of its biology and chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in developing novel derivatives with improved pharmacological profiles. The combination of experimental techniques with computational modeling will be essential in guiding these efforts toward successful drug development.

In conclusion, 2-(4-chlorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation by researchers worldwide underscores its potential as a valuable tool for developing new therapeutic agents addressing unmet medical needs.